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Compound of Interest

Compound Name: Citalopram

Cat. No.: B1669093 Get Quote

Citalopram, a selective serotonin reuptake inhibitor (SSRI), is a widely prescribed

antidepressant. Its efficacy has been extensively validated in various animal models of

depression. These models are crucial for understanding the neurobiological underpinnings of

depression and for the initial screening of potential antidepressant compounds. This guide

provides a comparative overview of citalopram's performance in three commonly used animal

models: the Tail Suspension Test (TST), the Forced Swim Test (FST), and the Chronic

Unpredictable Stress (CUS) model.

Quantitative Data Summary
The following tables summarize the quantitative effects of citalopram across different

preclinical depression models.

Table 1: Effect of Citalopram on Immobility Time in the Tail Suspension Test (TST)
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Animal Model
Citalopram
Dose

Administration
Change in
Immobility
Time

Reference

Mice (Swiss) 2 mg/kg Acute
Significant

decrease
[1]

Mice (C57BL/6J

Rj)
8 mg/kg Acute >60% decrease [1]

Mice (DBA/2) Not specified Acute
Sensitive to

citalopram
[1]

Mice (BALB/cJ) Not specified Acute
Highly

responsive
[2]

Mice (A/J) Not specified Acute
No significant

response
[2]

Table 2: Effect of Citalopram on Immobility Time in the Forced Swim Test (FST)

Animal Model
Citalopram
Dose

Administration
Change in
Immobility
Time

Reference

Rats 10 mg/kg 3 doses over 24h
Significant

decrease
[3]

Rats Not specified Chronic

Alleviated

behavioral

changes

[4]

Mice Not specified Not specified

Citalopram

decreased

immobility time

[5]

Table 3: Effect of Citalopram on Sucrose Preference in the Chronic Unpredictable Stress

(CUS) Model
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Animal Model
Citalopram
Dose

Administration
Change in
Sucrose
Preference

Reference

Mice (C57BL/6N)
15 mg/kg/day (in

drinking water)

Pre- and post-

stress

Counteracted the

decrease in

sucrose

preference

[6][7]

Rats
40 mg/kg/day (in

drinking water)

Chronic (4

weeks)

Normalized

sucrose

preference

[5]

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Tail Suspension Test (TST)
The TST is a behavioral test used to screen potential antidepressant drugs by measuring

stress-induced behavioral despair in mice.[8][9]

Apparatus:

A suspension bar or ledge.

Adhesive tape strong enough to support the mouse's weight.[9]

Individual compartments to prevent mice from seeing each other.

Procedure:

Animal Preparation: Mice are brought to the testing room to acclimate.

Taping: A piece of adhesive tape (approximately 17 cm) is attached to the distal part of the

mouse's tail, leaving 2-3 mm of the tail tip exposed.[9]
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Suspension: The mouse is suspended by its tail from the suspension bar. The body should

hang freely without any contact with surfaces.

Observation: The animal's behavior is typically recorded for a 6-minute session.[8][9]

Scoring: The total duration of immobility (defined as the absence of any movement except for

minor movements necessary for balance) is measured. A decrease in immobility time is

indicative of an antidepressant-like effect.[10][11]

Forced Swim Test (FST)
The FST, also known as the Porsolt test, is another widely used model to assess

antidepressant efficacy by inducing a state of behavioral despair in rodents.[12][13]

Apparatus:

A transparent cylindrical container (e.g., 20 cm in diameter and 40-50 cm in height).[14]

Water maintained at a temperature of 24-30°C.[13]

Procedure:

Habituation (Pre-test session - Day 1): Each animal is individually placed in the cylinder filled

with water for a 15-minute session.[12][15] This session is not scored but serves to induce a

stable baseline of immobility for the test session.

Drug Administration: Citalopram or a vehicle is administered according to the study's

protocol (e.g., multiple injections between the pre-test and test sessions).[3]

Test Session (Day 2): 24 hours after the pre-test, the animal is placed back into the water-

filled cylinder for a 5 or 6-minute session.[12][16]

Scoring: The duration of immobility (floating with only small movements to keep the head

above water) is recorded, typically during the last 4 minutes of the test.[17] A reduction in

immobility time suggests an antidepressant effect.

Chronic Unpredictable Stress (CUS)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.jove.com/t/3769/the-tail-suspension-test
https://pmc.ncbi.nlm.nih.gov/articles/PMC3353516/
https://www.protocols.io/view/tail-suspension-test-to-assess-depression-anxiety-cvf3w3qn.pdf
https://iacuc.ucsf.edu/document/std-procedure-behavior-tail-suspension
https://www.dpi.nsw.gov.au/__data/assets/pdf_file/0004/1433542/Guideline-30-Forced-Swim-Test-in-Rats-and-Mice-November-2024.pdf
https://animal.research.wvu.edu/files/d/a7e05c8d-c34c-403d-9f83-cdee38da1af8/forced-swim-test.pdf
https://www.jove.com/v/52587/the-forced-swim-test-as-a-model-of-depressive-like-behavior
https://animal.research.wvu.edu/files/d/a7e05c8d-c34c-403d-9f83-cdee38da1af8/forced-swim-test.pdf
https://www.dpi.nsw.gov.au/__data/assets/pdf_file/0004/1433542/Guideline-30-Forced-Swim-Test-in-Rats-and-Mice-November-2024.pdf
https://www.researchgate.net/publication/224896580_Using_the_rat_forced_swim_test_to_assess_antidepressant-like_activity_in_rodents
https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3741489/
https://www.dpi.nsw.gov.au/__data/assets/pdf_file/0004/1433542/Guideline-30-Forced-Swim-Test-in-Rats-and-Mice-November-2024.pdf
https://m.youtube.com/watch?v=HOkTzJjLzpw
https://www.researchgate.net/profile/Entedhar-Sarhat/post/Is_it_necessary_to_keep_a_standard_treatment_while_studying_the_effects_of_a_substance_in_rodent_diet/attachment/5b74c315cfe4a7f7ca5a9638/AS%3A660046568497154%401534378773761/download/46255fe60271c1c25ddeab4a426634308f01.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The CUS model is considered to have high face and construct validity for depression as it

exposes animals to a series of mild, unpredictable stressors over a prolonged period, leading

to a state of anhedonia, a core symptom of depression.[18][19]

Procedure:

Baseline Measurement: Before the stress protocol, baseline sucrose preference is

measured. Animals are typically given a choice between two bottles, one with a sucrose

solution (e.g., 1-2%) and one with plain water.[6]

Stress Regimen: For a period of several weeks (e.g., 4-8 weeks), animals are subjected to a

variety of mild stressors on a random and unpredictable schedule.[18][20] Stressors may

include:

Damp bedding

Tilted cage (45°)

Social isolation or crowding

Light/dark cycle reversal

Restraint

Empty cage[19][21][22]

Drug Administration: Citalopram or a vehicle is administered, often in the drinking water,

throughout the stress period or as a treatment after the induction of the depressive-like state.

[5][7]

Sucrose Preference Test: Sucrose preference is measured periodically throughout and after

the stress protocol. Anhedonia is indicated by a significant decrease in the preference for the

sucrose solution. An effective antidepressant like citalopram is expected to reverse this

deficit.[6]

Signaling Pathways and Experimental Workflows
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Signaling Pathways Implicated in Citalopram's
Antidepressant Effect
Citalopram's therapeutic effects are believed to be mediated by the modulation of several

intracellular signaling pathways that are crucial for neuroplasticity and cellular resilience.

Citalopram's Putative Mechanism of Action

GSK3β/β-catenin Pathway Modulation

Citalopram Serotonin
Transporter (SERT)

Inhibits Increased Synaptic
Serotonin

Leads to 5-HT Receptors
(GPCRs)

Activates Adenylate Cyclase cAMP Protein Kinase A
(PKA)

CREB
(pCREB)

Phosphorylates BDNF
Expression

Promotes
Increased

Neuroplasticity &
Neurogenesis

Citalopram
(Chronic)

GSK3β
(pGSK3β)

Inhibits via
phosphorylation β-catenin

(stabilized)

Prevents
degradation of Gene

Transcription
Promotes

Increased
Cell Survival &

Synaptic Plasticity

Click to download full resolution via product page

Caption: Citalopram's mechanism involves serotonin reuptake inhibition, leading to

downstream activation of the CREB/BDNF pathway and modulation of the GSK3β/β-catenin

pathway, ultimately promoting neuroplasticity.[4][23][24][25][26][27][28]

Experimental Workflow Diagrams
The following diagrams illustrate the typical workflows for the animal models discussed.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://www.benchchem.com/product/b1669093?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669093?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22472057/
https://pubmed.ncbi.nlm.nih.gov/20122921/
https://pubmed.ncbi.nlm.nih.gov/22634067/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278537/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3646514/
https://academic.oup.com/ijnp/article/13/3/321/657942
https://pmc.ncbi.nlm.nih.gov/articles/PMC3952234/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tail Suspension Test (TST) Workflow
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Caption: A streamlined workflow for conducting the Tail Suspension Test.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b1669093?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Forced Swim Test (FST) Workflow

Day 1:
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Caption: The two-day protocol for the Forced Swim Test in rodents.
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Chronic Unpredictable Stress (CUS) Workflow
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Caption: A typical experimental design for the Chronic Unpredictable Stress model.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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